Cas no 1096957-99-1 (5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine)

• Product Name: 5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine
• CAS No: 1096957-99-1
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 5166616
• Update Time: 2026-03-04

5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-7-(pyridin-2-ylmethyl)-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine
• 5,6-dimethyl-7-(pyridin-2-ylmethyl)pyrrolo[2,3-d]pyrimidin-4-amine
• 5,6-dimethyl-7-(pyridin-2-ylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Z1172243961
• 5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-7-(2-pyridinylmethyl)-

• Inchi： 1S/C14H15N5/c1-9-10(2)19(7-11-5-3-4-6-16-11)14-12(9)13(15)17-8-18-14/h3-6,8H,7H2,1-2H3,(H2,15,17,18)
• InChI Key： BUSJMOLOMJTCJY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CN=2)C2C(=C(N)N=CN=2)C(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine

Compound CAS No 1096957-99-1: 5,6-Dimethyl-7-[(Pyridin-2-Yl)Methyl]-1H,4H,7H-Pyrrolo[2,3-D]Pyrimidin-4-Imine

The compound with CAS No 1096957-99-1, known as 5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures with unique electronic properties and potential bioactivity. Recent studies have highlighted its potential applications in drug development and advanced materials.

The pyrrolo[2,3-d]pyrimidine core of this compound is a fused bicyclic system that combines the structural features of pyrrole and pyrimidine rings. This combination imparts the molecule with a rigid framework and conjugated π-systems, which are crucial for its electronic properties. The presence of methyl groups at positions 5 and 6 introduces steric effects and modulates the molecule's hydrophobicity, while the (pyridin-2-yl)methyl substituent at position 7 adds electron-withdrawing character due to the pyridine ring's inherent electron-deficient nature.

Recent research has focused on the synthesis and characterization of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. The compound's synthesis involves a multi-step process that includes cyclization reactions and functional group transformations, showcasing its synthetic complexity.

In terms of applications, 5,6-dimethyl-7-[(pyridin-2-yl)methyl]-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-imine has been investigated for its potential as a building block in drug design. Its structure resembles certain kinase inhibitors and G-protein coupled receptor (GPCR) modulators, suggesting its role in developing novel therapeutic agents. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent studies have also explored the photophysical properties of this compound using techniques such as UV-vis spectroscopy and fluorescence imaging. These studies have revealed its ability to act as a fluorescent probe for sensing specific analytes in biological systems. Furthermore, computational modeling has been employed to predict its binding affinity towards various protein targets, providing insights into its potential bioactivity.

The longevity of this compound's stability under physiological conditions is another area of interest for researchers. Its resistance to enzymatic degradation and oxidative stress has been evaluated in vitro, showing promising results for its use in drug delivery systems. The compound's ability to form stable complexes with metal ions has also been explored, opening avenues for its application in metalloenzyme mimics and catalysis.

In conclusion, 5,6-dimethyl-7-[(pyridin-2-y l)methyl]-1H ,4 H ,7 H-pyrrolo[2 ,3 -d ]pyrimidin -4 -imine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and applications , this compound is poised to play a significant role in advancing modern science.